Cas no 2649076-60-6 (4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene)

• Product Name: 4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene
• CAS No: 2649076-60-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5845384
• PubChem ID: 105442640
• Update Time: 2025-09-28

4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
• 2649076-60-6
• EN300-1866506
• 4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene

• Inchi： 1S/C12H13NO/c1-9-3-4-11(7-10(9)2)12(5-6-12)13-8-14/h3-4,7H,5-6H2,1-2H3
• InChI Key： MQRCOJKFELKTNH-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC(C)=C(C)C=2)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes